Cas no 102308-82-7 (2-(3-Chlorophenoxy)-N-methylethanamine)

2-(3-Chlorophenoxy)-N-methylethanamine structure
102308-82-7 structure
Product Name:2-(3-Chlorophenoxy)-N-methylethanamine
CAS No:102308-82-7
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD06800435
CID:234224
PubChem ID:7131766
Update Time:2025-04-19

2-(3-Chlorophenoxy)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chlorophenoxy)-N-methylethanamine
    • [2-(3-Chlorophenoxy)ethyl]methylamine
    • Ethanamine,2-(3-chlorophenoxy)-N-methyl-
    • N-[2-(3-CHLOROPHENOXY)ETHYL]-N-METHYLAMINE
    • [2-(3-chlorophenoxy)ethyl](methyl)amine
    • [2-(3-chloro-phenoxy)-ethyl]-methyl-amine
    • [2-(3-Chlor-phenoxy)-aethyl]-methyl-amin
    • 2-(3-chlorophenoxy)-N-methylethanamine(SALTDATA: FREE)
    • AC1OFM73
    • AC1Q41BA
    • ACMC-20dqaz
    • Ambcb9071604
    • CTK4A0918
    • SureCN7059928
    • DTXSID30427948
    • 102308-82-7
    • AKOS000118182
    • Ethanamine, 2-(3-chlorophenoxy)-N-methyl-
    • Z138105424
    • SCHEMBL7059928
    • BS-35602
    • N-[2-(3-chlorophenoxy)ethyl]-N-Methylamine, AldrichCPR
    • MFCD06800435
    • 2-(3-Chlorophenoxy)-N-methylethan-1-amine
    • 4-Heptyloxyphenyl-4-Trans-PentylcyclohexylBenzo
    • CS-0215068
    • EN300-21848
    • F76805
    • BB 0220208
    • J-523306
    • A896826
    • DB-354758
    • MDL: MFCD06800435
    • Inchi: 1S/C9H12ClNO/c1-11-5-6-12-9-4-2-3-8(10)7-9/h2-4,7,11H,5-6H2,1H3
    • InChI Key: ZLHBSKXCIBNODG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OCCNC

Computed Properties

  • Exact Mass: 185.06086
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 35.25

2-(3-Chlorophenoxy)-N-methylethanamine Security Information

2-(3-Chlorophenoxy)-N-methylethanamine Pricemore >>

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abcr
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